Cas no 1379371-43-3 (3-Bromo-4-(methylsulfanyl)benzonitrile)

• Product Name: 3-Bromo-4-(methylsulfanyl)benzonitrile
• CAS No: 1379371-43-3
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 4592734
• Update Time: 2023-11-22

3-Bromo-4-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(Methylthio)benzonitrile
• 3-bromo-4-methylsulfanylbenzonitrile
• 3-BROMO-4-(METHYLSULFANYL)BENZONITRILE
• 3-Bromo-4-(methylsulfanyl)benzonitrile

• Inchi： 1S/C8H6BrNS/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3
• InChI Key： MESFBLVQIHUKOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1

3-Bromo-4-(methylsulfanyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds